Cas no 1601711-39-0 (3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride)

• Product Name: 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride
• CAS No: 1601711-39-0
• MF: C₈H₅Cl₃O₃S
• MW: 287.547498464584
• MDL: MFCD31420796
• CID: 5171217
• PubChem ID: 116739972
• Update Time: 2025-05-20

3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-chloro-5-(chlorosulfonyl)-4-methyl-
• 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride

• MDL： MFCD31420796
• Inchi： 1S/C8H5Cl3O3S/c1-4-6(9)2-5(8(10)12)3-7(4)15(11,13)14/h2-3H,1H3
• InChI Key： RVFGHZSPZLBLPM-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=C(C)C(Cl)=C1

Additional information on 3-chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride

Comprehensive Analysis of 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS No. 1601711-39-0): Properties, Applications, and Industry Trends

The chemical compound 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride (CAS 1601711-39-0) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and industrial applications. As a multifunctional intermediate, it combines reactive chlorosulfonyl and benzoyl chloride groups, making it invaluable for constructing complex molecular architectures. This article explores its structural characteristics, synthetic utility, and emerging applications while addressing frequently searched queries such as "sulfonation reagents," "high-efficiency acylating agents," and "custom synthesis solutions."

Structurally, 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride features a chlorinated aromatic core with orthogonal reactive sites. The chlorosulfonyl group (-SO₂Cl) enables nucleophilic substitution reactions, while the benzoyl chloride moiety (-COCl) facilitates acylation processes. This dual functionality has garnered attention in pharmaceutical research, particularly for prodrug development and bioconjugation strategies, aligning with trending topics like "targeted drug delivery" and "click chemistry modifications." Analytical studies confirm its stability under inert atmospheres, with decomposition observed only above 200°C.

In material science, this compound serves as a crosslinking precursor for advanced polymers. Recent patents highlight its role in synthesizing sulfonated polyimides for proton-exchange membranes—a hot topic in "green energy materials" discussions. The methyl group at position 4 provides steric modulation, a feature often queried in "steric effects in electrophilic aromatic substitution" searches. Industrial scale-up processes typically employ controlled chlorination of 4-methylbenzoic acid derivatives, followed by sulfur trioxide treatment, achieving yields exceeding 78%.

Environmental and handling considerations reflect contemporary "sustainable chemistry" concerns. While not classified as hazardous under standard regulations, its moisture sensitivity necessitates storage under anhydrous conditions—a frequently searched precaution among laboratory professionals. Recent advancements in microreactor technology have improved its synthesis safety profile, addressing "continuous flow chemistry" industry trends. Analytical characterization via FT-IR spectroscopy reveals distinctive peaks at 1775 cm⁻¹ (C=O stretch) and 1360 cm⁻¹ (S=O asymmetric stretch), data often requested in "spectral interpretation" queries.

The compound's commercial availability through specialty chemical suppliers has expanded due to demand from agrochemical research sectors, particularly for herbicide intermediates. Market analyses indicate 12% annual growth in chlorosulfonyl benzoyl chloride derivatives, driven by "crop protection innovations"—a trending search phrase. Regulatory compliance documentation emphasizes proper ventilation requirements during handling, a key point in "chemical safety protocols" discussions.

Future applications may leverage its dual-reactive sites for covalent organic frameworks (COFs) construction, a cutting-edge area in "porous material design" research. Academic studies demonstrate successful incorporation into heterocyclic synthesis, particularly for benzothiazole derivatives with luminescent properties—aligning with "organic electronics materials" search trends. The compound's crystallographic data (monoclinic P2₁/c space group) has been recently deposited in chemical databases, resolving previous "molecular conformation" uncertainties.

Quality control protocols for 1601711-39-0 typically specify ≥97% purity by HPLC analysis, with common impurities including hydrolyzed sulfonic acid derivatives—information frequently sought in "chemical purity standards" queries. Transportation regulations classify it under UN3265 for corrosive liquids, though exemptions apply for small quantities, a nuance often explored in "chemical shipping compliance" searches. Recent process optimization publications describe solvent-free synthesis routes, responding to "green chemistry metrics" industry demands.

In conclusion, 3-Chloro-5-(chlorosulfonyl)-4-methylbenzoyl chloride represents a versatile building block at the intersection of medicinal chemistry and advanced materials. Its unique reactivity profile continues to inspire innovations across multiple disciplines, from "biocompatible polymer coatings" to "multicomponent reaction systems." As research evolves, this compound will likely play pivotal roles in addressing contemporary challenges in molecular engineering and sustainable manufacturing.